Cas no 5355-07-7 (Benzoicacid, 5-(chlorosulfonyl)-2-(hexadecyloxy)-)

• Product Name: Benzoicacid, 5-(chlorosulfonyl)-2-(hexadecyloxy)-
• CAS No: 5355-07-7
• MF: C₂₃H₃₇ClO₅S
• MW: 461.054885625839
• CID: 387287
• Update Time: 2024-01-29

Benzoicacid, 5-(chlorosulfonyl)-2-(hexadecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 5-(chlorosulfonyl)-2-(hexadecyloxy)-
• benzamide, 2-chloro-N-(diphenylmethyl)-
• 5-(chlorosulfonyl)-2-(hexadecyloxy)benzoic acid

• Inchi： 1S/C23H37ClO5S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-29-22-17-16-20(30(24,27)28)19-21(22)23(25)26/h16-17,19H,2-15,18H2,1H3,(H,25,26)
• InChI Key： SAXDIJQWPPGCRJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(Cl)(=O)=O)=CC=C1OCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 321.09218
• Monoisotopic Mass: 460.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3

Experimental Properties

• Density: 1.208
• Boiling Point: 506.8°C at 760 mmHg
• Flash Point: 260.3°C
• Refractive Index: 1.621
• PSA: 29.1